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Compound of Interest

Compound Name: 1h,4h-octafluorobutane

Cat. No.: B1294393 Get Quote

Technical Support Center: 1H,4H-
Octafluorobutane
Welcome to the technical support center for 1H,4H-octafluorobutane. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on overcoming challenges in the handling and storage of this compound.

Frequently Asked Questions (FAQs)
This section addresses common questions regarding the safe handling, storage, and properties

of 1H,4H-octafluorobutane.

Q1: What are the primary hazards associated with 1H,4H-octafluorobutane?

A1: 1H,4H-octafluorobutane is classified as an irritant.[1] Due to its low boiling point (44.8°C),

it can rapidly vaporize, creating a high concentration of vapor in poorly ventilated areas.[1] Like

other fluorinated hydrocarbons, at high concentrations, it can act as an asphyxiant by

displacing oxygen. Direct contact with the liquid can cause frostbite due to rapid evaporation.

Q2: What are the recommended storage conditions for 1H,4H-octafluorobutane?

A2: It is recommended to store 1H,4H-octafluorobutane in a cool, dry, and well-ventilated

area, away from sources of heat and ignition.[1] Cylinders should be stored upright and

securely fastened to prevent tipping. Storage temperatures should not exceed 52°C (125°F).
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Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A3: When handling 1H,4H-octafluorobutane, appropriate personal protective equipment

should be worn, including safety goggles or a face shield, chemical-resistant gloves (e.g.,

nitrile), and a lab coat.[1] Work should be conducted in a well-ventilated area, preferably within

a fume hood, to minimize inhalation exposure.

Q4: How should 1H,4H-octafluorobutane waste be disposed of?

A4: Dispose of 1H,4H-octafluorobutane and any contaminated materials in accordance with

local, state, and federal regulations for hazardous chemical waste. Do not dispose of it down

the drain or in the regular trash. Waste should be collected in a designated, properly labeled,

and sealed container.

Q5: Is 1H,4H-octafluorobutane flammable?

A5: While many fluorinated hydrocarbons are non-flammable, it is crucial to handle 1H,4H-
octafluorobutane away from open flames and high-energy ignition sources. In the event of a

fire, it may decompose to produce toxic and corrosive fumes, such as hydrogen fluoride.

Troubleshooting Guides
This section provides solutions to common problems encountered during experiments involving

1H,4H-octafluorobutane.

Issue 1: Inconsistent reaction rates or yields.

Q: My reaction in 1H,4H-octafluorobutane is giving inconsistent results. What could be the

cause?

A: Inconsistent results can stem from several factors:

Temperature Fluctuations: Due to its low boiling point, slight variations in temperature can

significantly impact the vapor pressure and concentration of the reactant in the liquid

phase. Ensure precise and stable temperature control.

Moisture Contamination: Although fluorinated solvents are generally immiscible with water,

trace amounts of moisture can affect sensitive reactions. Ensure the solvent is dry and
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handle it under an inert atmosphere if necessary.

Incomplete Dissolution: While a good solvent for many fluorinated compounds, it may not

fully dissolve all reactants. Check the solubility of your reagents at the reaction

temperature.

Issue 2: Difficulty in removing the solvent after reaction.

Q: I am having trouble completely removing 1H,4H-octafluorobutane from my product.

What is the best method?

A: Rotary evaporation is a common method, but due to its volatility, bumping and sample

loss can occur.

Gradual Vacuum Application: Apply the vacuum slowly to prevent rapid boiling and

bumping.

Controlled Temperature: Use a water bath temperature that is slightly above the solvent's

boiling point at the applied pressure.

Use of a Bump Trap: A bump trap between the flask and the rotary evaporator can help

prevent sample loss.

Nitrogen Stream: For small quantities, a gentle stream of nitrogen or argon can be used to

evaporate the solvent at ambient or slightly elevated temperatures.

Issue 3: Material degradation of reaction vessel or seals.

Q: I've noticed that some plastic or elastomeric components of my experimental setup are

degrading. Is this related to 1H,4H-octafluorobutane?

A: Yes, fluorinated hydrocarbons can be incompatible with certain plastics and elastomers.

Material Compatibility: Refer to the material compatibility table below. It is crucial to use

compatible materials for your reaction vessels, tubing, and seals.

Recommended Materials: Polytetrafluoroethylene (PTFE), perfluoroalkoxy alkanes (PFA),

and stainless steel are generally compatible with fluorinated compounds.
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Data Presentation
Physical and Chemical Properties of 1H,4H-
Octafluorobutane

Property Value Reference

CAS Number 377-36-6 [2]

Molecular Formula C4H2F8 [1][2]

Molecular Weight 202.05 g/mol [1][2]

Boiling Point 44.8 °C [1]

Melting Point -83 °C [1]

Density 1.56 g/cm³ [2]

Material Compatibility
The following table provides general guidance on the compatibility of various materials with

fluorinated hydrocarbons. It is recommended to perform specific compatibility testing for critical

applications.
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Material Compatibility

Metals

Stainless Steel (304, 316) Excellent

Aluminum Good

Brass Fair to Good

Plastics

Polytetrafluoroethylene (PTFE) Excellent

Perfluoroalkoxy (PFA) Excellent

Polyvinylidene fluoride (PVDF) Excellent

Polypropylene (PP) Good

Polyethylene (PE) Good

Polyvinyl chloride (PVC) Poor to Fair

Elastomers

Viton® (FKM) Excellent

Kalrez® (FFKM) Excellent

EPDM Poor

Silicone Poor

Buna-N (Nitrile) Poor

Experimental Protocols
While specific experimental protocols are highly dependent on the research application, the

following provides a general workflow for a reaction using 1H,4H-octafluorobutane as a

solvent.

General Protocol for a Reaction in 1H,4H-Octafluorobutane

Preparation:
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Ensure the reaction vessel and all components are clean, dry, and compatible with 1H,4H-
octafluorobutane.

Set up the reaction in a well-ventilated fume hood.

If the reaction is air or moisture sensitive, assemble the apparatus under an inert

atmosphere (e.g., nitrogen or argon).

Charging the Reactor:

Add the reactants to the reaction vessel.

Transfer the required volume of 1H,4H-octafluorobutane to the vessel using a syringe or

cannula, especially if working under an inert atmosphere.

Reaction:

Bring the reaction mixture to the desired temperature using a reliable heating/cooling

system.

Monitor the reaction progress using appropriate analytical techniques (e.g., TLC, GC,

NMR).

Work-up:

Upon completion, cool the reaction mixture to a safe handling temperature.

Quench the reaction if necessary.

Isolate the product. This may involve extraction with a suitable solvent, precipitation, or

direct evaporation of the 1H,4H-octafluorobutane.

Purification:

Purify the crude product using standard laboratory techniques such as chromatography or

recrystallization.

Mandatory Visualization
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Troubleshooting Workflow for Inconsistent Reaction
Outcomes

Troubleshooting Inconsistent Reactions

Inconsistent Reaction Outcome

Verify Temperature Control
(±0.5°C)

Check for Moisture Contamination

Stable

Stabilize Temperature

Unstable

Confirm Reactant Solubility

Dry

Dry Solvent and/or
Use Inert Atmosphere

Moisture Present

Increase Agitation or
Consider Co-solvent

Insoluble

Re-run Experiment

Soluble

Consistent Results
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Click to download full resolution via product page

Caption: A logical workflow for troubleshooting inconsistent experimental results.

General Workflow for Handling and Storage of 1H,4H-
Octafluorobutane
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Handling and Storage Workflow

Receive Cylinder

Inspect Cylinder for Damage

Store in Cool, Ventilated Area
(Upright and Secured)

OK

Reject and Return
to Supplier

Damaged

Transport to Lab
(Use Cylinder Cart)

Secure in Fume Hood
and Connect Regulator

Use in Experiment

Close Cylinder Valve

Return to Storage

Not Empty

Dispose of Empty Cylinder
(Follow Regulations)

Empty

Click to download full resolution via product page

Caption: A standard procedure for the safe handling and storage of gas cylinders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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